Cas no 39080-35-8 (3,5-bis(4-methylphenyl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3,5-bis(4-methylphenyl)-4H-1,2,4-triazol-4-amine
• CAS No: 39080-35-8
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 924243
• PubChem ID: 351015
• Update Time: 2025-04-19

3,5-bis(4-methylphenyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(4-methylphenyl)-4H-1,2,4-triazol-4-amine
• 3,5-bis(4-methylphenyl)-1,2,4-triazol-4-amine
• 3-(4'-methylphenyl)-5-(4'-methylphenyl)-4-amino-1,2,4-triazole
• 3,5-Di-p-tolyl-[1,2,4]triazol-4-ylamin
• 3,5-di-p-tolyl-[1,2,4]triazol-4-ylamine
• 3,5-di-p-tolyl-4-amino-1,2,4-triazole
• 4-Amino-3,5-di-p-tolyl-1,2,4-triazol
• AC1L6XHB
• C16H16N4
• h3-10H,17H2,1-2H
• NSC517923
• CHEMBL3238000
• DTXSID90325774
• 39080-35-8
• BDBM50001691
• 4-amino-3,5-di-p-tolyl-4h-1,2,4-triazole
• NSC-517923
• InChI=1/C16H16N4/c1-11-3-7-13(8-4-11)15-18-19-16(20(15)17)14-9-5-12(2)6-10-14/h3-10H,17H2,1-2H

• Inchi： 1S/C16H16N4/c1-11-3-7-13(8-4-11)15-18-19-16(20(15)17)14-9-5-12(2)6-10-14/h3-10H,17H2,1-2H3
• InChI Key： RURZJKHOZNZBMO-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC(C)=CC=2)=NN=C1C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 264.13768
• Monoisotopic Mass: 264.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73
• LogP: 3.52390